Cas no 2229312-23-4 (3-(4-fluoro-3-nitrophenyl)-1,2-oxazol-5-amine)

• Product Name: 3-(4-fluoro-3-nitrophenyl)-1,2-oxazol-5-amine
• CAS No: 2229312-23-4
• MF: C₉H₆FN₃O₃
• MW: 223.160645008087
• CID: 5818321
• PubChem ID: 165676807
• Update Time: 2023-12-26

3-(4-fluoro-3-nitrophenyl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-3-nitrophenyl)-1,2-oxazol-5-amine
• EN300-1821292
• 2229312-23-4

• Inchi： 1S/C9H6FN3O3/c10-6-2-1-5(3-8(6)13(14)15)7-4-9(11)16-12-7/h1-4H,11H2
• InChI Key： QECPPZAFAFYIRT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])C1C=C(N)ON=1

Computed Properties

• Exact Mass: 223.03931922g/mol
• Monoisotopic Mass: 223.03931922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 97.9Ų